![molecular formula C14H13Cl2NO4S B305697 5-(3,5-Dichloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione](/img/structure/B305697.png)
5-(3,5-Dichloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3,5-Dichloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione, also known as DCP-LA, is a synthetic compound derived from the thiazolidinedione family. DCP-LA has been found to exhibit neuroprotective properties and has been studied for its potential therapeutic applications in various neurological disorders.
Mechanism of Action
The mechanism of action of 5-(3,5-Dichloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione involves its ability to activate the Nrf2-ARE pathway, which is a key regulator of antioxidant and cytoprotective genes. This compound also inhibits the activation of NF-κB, a pro-inflammatory transcription factor, and reduces the production of reactive oxygen species and pro-inflammatory cytokines.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects such as reducing oxidative stress, inflammation, and apoptosis, improving mitochondrial function, enhancing synaptic plasticity, and increasing neurotrophic factor expression. This compound has also been found to improve cognitive function, memory, and learning in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(3,5-Dichloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione in lab experiments include its well-established neuroprotective properties, its ability to cross the blood-brain barrier, and its low toxicity. However, the limitations of using this compound include its relatively low water solubility and its potential to interact with other compounds or drugs.
Future Directions
Future research on 5-(3,5-Dichloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione could focus on its potential therapeutic applications in other neurological disorders such as multiple sclerosis, traumatic brain injury, and spinal cord injury. Studies could also investigate the optimal dosing and administration routes of this compound, as well as its potential interactions with other drugs. Additionally, research could explore the development of novel analogs of this compound with improved pharmacological properties.
In conclusion, this compound is a synthetic compound with promising neuroprotective properties that has been extensively studied for its potential therapeutic applications in various neurological disorders. Its mechanism of action involves the activation of the Nrf2-ARE pathway and inhibition of NF-κB, leading to reduced oxidative stress, inflammation, and apoptosis. Despite its limitations, this compound remains a valuable tool for studying the pathophysiology and potential treatments of neurological disorders.
Synthesis Methods
5-(3,5-Dichloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione is synthesized through a multi-step process involving the condensation of 3,5-dichloro-4-hydroxybenzaldehyde with 3-methoxypropylamine followed by cyclization with thiosemicarbazide and oxidation with potassium permanganate. The purity and yield of the compound can be optimized through various purification techniques such as column chromatography and recrystallization.
Scientific Research Applications
5-(3,5-Dichloro-4-hydroxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its neuroprotective effects in various in vitro and in vivo models of neurological disorders such as Alzheimer's disease, Parkinson's disease, and cerebral ischemia. Studies have shown that this compound can protect neurons from oxidative stress, inflammation, and apoptosis, thereby improving cognitive function and reducing neuronal damage.
properties
Molecular Formula |
C14H13Cl2NO4S |
---|---|
Molecular Weight |
362.2 g/mol |
IUPAC Name |
(5E)-5-[(3,5-dichloro-4-hydroxyphenyl)methylidene]-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C14H13Cl2NO4S/c1-21-4-2-3-17-13(19)11(22-14(17)20)7-8-5-9(15)12(18)10(16)6-8/h5-7,18H,2-4H2,1H3/b11-7+ |
InChI Key |
KKTJRHBFCPZZHR-YRNVUSSQSA-N |
Isomeric SMILES |
COCCCN1C(=O)/C(=C\C2=CC(=C(C(=C2)Cl)O)Cl)/SC1=O |
SMILES |
COCCCN1C(=O)C(=CC2=CC(=C(C(=C2)Cl)O)Cl)SC1=O |
Canonical SMILES |
COCCCN1C(=O)C(=CC2=CC(=C(C(=C2)Cl)O)Cl)SC1=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.